4-Cyano-2-methylbenzoyl chloride

• Molecular Formula: C9H6ClNO
• Molecular Weight: 179.60 g/mol
• IUPAC Name: 4-cyano-2-methylbenzoyl chloride
• InChI: InChI=1S/C9H6ClNO/c1-6-4-7(5-11)2-3-8(6)9(10)12/h2-4H,1H3
• InChI Key: OAHQLQVIVUGQOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)C(=O)Cl

Description

4-Cyano-2-methylbenzoyl chloride is a useful research compound. Its molecular formula is C9H6ClNO and its molecular weight is 179.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Cyano-2-methylbenzoyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Cyano-2-methylbenzoyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of A-4 (4-cyano-2-methylbenzoic acid) (20 g, 0.124 mol) in toluene (200 mL) was added thionyl chloride (18 mL, 0.248 mol), and catalytic amount of dimethylformamide (0.5 mL). The resultant mixture was stirred at 70° C. for 14 h, and concentrated under reduced pressure to give A-5 (4-cyano-2-methylbenzoyl chloride) (24 g, yield 100%), which was used in the next step without further purification.